Cas no 1261940-27-5 (3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid
• CAS No: 1261940-27-5
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322657
• CID: 2764862
• PubChem ID: 53228476
• Update Time: 2025-04-21

3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261940-27-5
• 3-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-5-FLUOROBENZOIC ACID
• 3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95%
• 3'-Chloro-5-fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID40692009
• MFCD18322657
• 3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid

• MDL： MFCD18322657
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)12-3-2-8(7-13(12)16)9-4-10(14(18)19)6-11(17)5-9/h2-7H,1H3,(H,18,19)
• InChI Key： MLYZRHMWDQMPDT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų